molecular formula C16H16N4O4S B257587 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid

2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid

Cat. No. B257587
M. Wt: 360.4 g/mol
InChI Key: VPKCLIDYXFKSPK-FLGOTCTISA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid, also known as OTAA, is a novel compound that has garnered significant attention in recent years due to its potential applications in scientific research. OTAA is a thiazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively. In

Mechanism of Action

The mechanism of action of 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid is not fully understood, but studies have suggested that it acts by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid has been found to inhibit the activity of histone deacetylase (HDAC), which is involved in the regulation of gene expression. 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid has also been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid has been found to have various biochemical and physiological effects. Studies have shown that 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid can induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are involved in the apoptotic pathway. 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid has also been found to inhibit the growth of cancer cells by suppressing the expression of cyclin D1 and cyclin-dependent kinase 4 (CDK4), which are involved in cell cycle progression. In addition, 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid has been found to have antioxidant activity and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid has several advantages for lab experiments. It is easy to synthesize and has high purity and yield. 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid has also been found to have low toxicity and is stable under various conditions. However, there are also limitations to using 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid in lab experiments. Its mechanism of action is not fully understood, and its effects on normal cells and tissues have not been extensively studied. Further research is needed to determine the optimal concentration and duration of treatment for 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid.

Future Directions

There are several future directions for the study of 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid. One direction is to further investigate its mechanism of action and its effects on normal cells and tissues. Another direction is to explore its potential applications in other areas of scientific research, such as neurodegenerative diseases and inflammation. Additionally, the development of 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid derivatives with improved efficacy and specificity could be explored.

Synthesis Methods

2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid has been synthesized using various methods, including the reaction of 2-aminothiazole with ethyl acetoacetate, followed by the reaction of the resulting compound with hydrazine hydrate and 4-oxo-4H-1,3-thiazine-6-carboxylic acid. Another method involves the reaction of 2-aminothiazole with acetyl chloride, followed by the reaction of the resulting compound with hydrazine hydrate and 4-oxo-4H-1,3-thiazine-6-carboxylic acid. The synthesis of 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid using these methods has been reported to have high yields and purity.

Scientific Research Applications

2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid has been found to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid has anticancer activity and can induce apoptosis in cancer cells. 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid has also been found to inhibit the growth of cancer cells by suppressing the expression of certain genes and enzymes. In addition, 2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid has been found to have antimicrobial activity against various bacteria and fungi.

properties

Product Name

2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid

Molecular Formula

C16H16N4O4S

Molecular Weight

360.4 g/mol

IUPAC Name

2-[[2-[4-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]-1,3-thiazol-5-yl]acetyl]amino]acetic acid

InChI

InChI=1S/C16H16N4O4S/c21-13(17-10-14(22)23)9-12-15(24)19-16(25-12)20-18-8-4-7-11-5-2-1-3-6-11/h1-8,12H,9-10H2,(H,17,21)(H,22,23)(H,19,20,24)/b7-4+,18-8+

InChI Key

VPKCLIDYXFKSPK-FLGOTCTISA-N

Isomeric SMILES

C1=CC=C(C=C1)/C=C/C=N/NC2=NC(=O)C(S2)CC(=O)NCC(=O)O

SMILES

C1=CC=C(C=C1)C=CC=NNC2=NC(=O)C(S2)CC(=O)NCC(=O)O

Canonical SMILES

C1=CC=C(C=C1)C=CC=NNC2=NC(=O)C(S2)CC(=O)NCC(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.